Tetragalacturonic acid

• Molecular Formula: C24H34O25
• Molecular Weight: 722.5 g/mol
• InChI: InChI=1S/C24H34O25/c25-1-2(26)13(17(34)35)47-22(7(1)31)45-11-4(28)9(33)24(49-15(11)19(38)39)46-12-5(29)8(32)23(48-16(12)20(40)41)44-10-3(27)6(30)21(42)43-14(10)18(36)37/h1-16,21-33,42H,(H,34,35)(H,36,37)(H,38,39)(H,40,41)/t1-,2+,3+,4+,5-,6+,7+,8-,9+,10+,11+,12-,13-,14-,15-,16+,21?,22-,23+,24-/m1/s1
• InChIKey: GOIKIOHGMNUNBL-WLHJSCBQSA-N

Tetragalacturonic Acid Overview

Tetragalacturonic acid (α-1,4 galacturonotetraose, CAS 24008-75-1, molecular formula C24H34O25) is a well-defined homogalacturonan tetrasaccharide consisting of four α-1,4-linked D-galacturonic acid units [1]. It is a primary product derived from the partial enzymatic or acid hydrolysis of polygalacturonic acid, the main component of the pectin backbone found in plant primary cell walls . This compound serves as a key biochemical tool, specifically as a substrate for identifying, differentiating, and characterizing endo- and exo-polygalacturonases and α-galacturonidases [2]. As a discrete oligomer with a defined degree of polymerization (DP4), it offers a precise and reproducible substrate for mechanistic studies, distinguishing it from heterogeneous polymeric substrates like polygalacturonic acid [3].

⚬ Defined DP4 substrate for pectinolytic enzyme characterization

⚬ Reproducible kinetic studies vs. heterogeneous polymeric substrates

⚬ Supports differentiation of endo- and exo-polygalacturonases

• [1] CAS Common Chemistry. Tetragalacturonic acid. CAS Registry Number: 24008-75-1. View Source
• [2] Megazyme. Tetragalacturonic acid (Product Information). View Source
• [3] Nagel, C.W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source

Why Tetragalacturonic Acid Cannot Be Replaced

The substitution of tetragalacturonic acid with other oligogalacturonic acids of different chain lengths or with heterogeneous polymeric substrates leads to fundamentally different and non-comparable experimental outcomes. The degree of polymerization (DP) is a critical determinant of enzyme-substrate interaction, dictating both the kinetic parameters (Km, Vmax) and the specific site of bond cleavage. For instance, an endo-pectic acid transeliminase exhibits a Km for tetragalacturonic acid that is greater than for pentagalacturonic acid or acid-soluble pectic acid, and a Vmax that is significantly lower, demonstrating a DP-dependent catalytic efficiency [1]. Furthermore, the cleavage pattern of tetragalacturonic acid is unique; yeast endo-polygalacturonase cleaves it exclusively into trigalacturonic and galacturonic acids, a mechanism distinct from the multiple cleavage modes observed for pentagalacturonic acid [2]. Using a polymeric or alternative oligomeric substrate would therefore obscure the detailed mechanistic insights, yield non-comparable rate data, and compromise the reproducibility of assays designed for specific enzyme characterization [3].

Chain-length-dependent kinetics

Km and Vmax differ substantially from DP3, DP5, or polymeric pectate; catalytic efficiency may shift.

Unique cleavage pattern

Yeast endo-PG cleaves DP4 exclusively (3+1), while DP5 shows dual modes; mechanistic interpretation may differ.

Substrate reproducibility

Polymeric pectic acid introduces heterogeneity; active-site mapping may not reproduce the pattern obtained with DP4.

• [1] Nagel, C.W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source
• [2] Patel, D.S., & Phaff, H.J. (1959). On the mechanism of action of yeast endo-polygalacturonase on oligogalacturonides and their reduced and oxidized derivatives. Journal of Biological Chemistry, 234, 237-241. View Source
• [3] Nash, J.E., et al. (1996). Polygalacturonase of Erwinia carotovora. Journal of Biological Chemistry, 241, 5298-5306. View Source

Tetragalacturonic Acid vs. Analogs

Minimum Substrate Length for Pectate Lyase

Tetragalacturonic acid (DP4) is the shortest oligogalacturonide chain length that serves as a substrate for the pectic acid lyase purified from Cephalosporium sp. In contrast, trigalacturonic acid (DP3) and digalacturonic acid (DP2) are not attacked by this enzyme [1]. This establishes a critical chain-length threshold for enzyme activity, where DP4 is the minimal functional unit.

Minimal substrate length

Head-to-head

Target: Attacked
Comparator: Not attacked (DP3, DP2)

Defines minimal functional substrate requirement

Cephalosporium sp. pectate lyase, pH 9.9, Ca²⁺

Evidence Dimension	Substrate Recognition / Minimum Chain Length
Target Compound Data	Attacked
Comparator Or Baseline	Trigalacturonic acid (DP3) and digalacturonic acid (DP2): Not attacked
Quantified Difference	Binary: Attacked vs. Not Attacked
Conditions	Pectic acid lyase purified from Cephalosporium sp., pH 9.9, calcium ions required

Why This Matters

This defines tetragalacturonic acid as the essential, minimal substrate for studying this class of pectate lyases, as shorter analogs are inert in this system.

• [1] Atallah, M.T., & Nagel, C.W. (1977). The role of calcium ions in the activity of an endo-pectic acid lyase on oligogalacturonides. Journal of Food Biochemistry, 1, 185-206. View Source

Polygalacturonase Relative Reaction Rate

When assessing the relative initial rate of hydrolysis by Erwinia carotovora polygalacturonase, tetragalacturonic acid (DP4) exhibits a rate of 2.2, which is approximately 29% faster than trigalacturonic acid (DP3) with a rate of 1.7. However, it is significantly slower than pentagalacturonic acid (DP5) at 12.8 and hexagalacturonic acid (DP6) at 15.8 [1]. This quantifies the impact of chain length on catalytic turnover.

Relative reaction rate

Head-to-head

2.2

1.29x faster than DP3 (1.7); 5.8x slower than DP5 (12.8)

Chain-length-dependent turnover rate

Erwinia carotovora PG, pH 5.2–5.4

Evidence Dimension	Relative Initial Reaction Rate
Target Compound Data	2.2
Comparator Or Baseline	Trigalacturonic acid (DP3): 1.7; Pentagalacturonic acid (DP5): 12.8; Hexagalacturonic acid (DP6): 15.8; Polygalacturonic acid: 100
Quantified Difference	1.29x faster than DP3; 5.8x slower than DP5
Conditions	Erwinia carotovora polygalacturonase, pH 5.2-5.4

Why This Matters

This data is crucial for procuring the correct substrate for kinetic studies. Using DP3 will yield artificially low activity, while DP5 or DP6 will show much higher activity, skewing comparative enzyme analysis.

• [1] Nash, J.E., et al. (1966). Polygalacturonase of Erwinia carotovora. Journal of Biological Chemistry, 241(22), 5298-5306. View Source

Kinetics of Endo-Pectic Acid Transeliminase

For the endo-pectic acid transeliminase from a Bacillus species, tetragalacturonic acid (DP4) exhibits the highest Km (lowest affinity) among the tested substrates, indicating weaker binding compared to longer chains. Conversely, its Vmax is the lowest, being 3.6 times lower than that for acid-soluble pectic acid (ASPA) and 2.2 times lower than for pentagalacturonic acid (DP5) [1]. This demonstrates a clear inverse relationship between chain length and catalytic efficiency for this enzyme.

Kinetic parameters

Head-to-head

Vmax ratio ASPA/DP4 = 3.6
Vmax ratio DP5/DP4 = 2.2

Chain-length-dependent catalytic efficiency

Bacillus sp. endo-pectic acid transeliminase

Evidence Dimension	Kinetic Parameters (Km, Vmax)
Target Compound Data	Km: Greatest among substrates; Vmax: Lowest among substrates
Comparator Or Baseline	Pentagalacturonic acid (DP5): Lower Km, 2.2x higher Vmax; Acid-Soluble Pectic Acid (ASPA): Lowest Km, 3.6x higher Vmax
Quantified Difference	Vmax(ASPA) / Vmax(DP4) = 3.6; Vmax(DP5) / Vmax(DP4) = 2.2
Conditions	Endo-pectic acid transeliminase from Bacillus sp.

Why This Matters

Selecting tetragalacturonic acid is essential for assays requiring a defined, low-turnover substrate to study the enzyme's mechanism or to act as a competitive inhibitor, as its distinct kinetic profile allows for precise experimental control.

• [1] Nagel, C.W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source

Endo-Polygalacturonase Cleavage Pattern

Yeast endo-polygalacturonase exhibits a strict, DP-dependent cleavage pattern. While pentagalacturonic acid (DP5) is cleaved via two distinct modes, (2 + 3) and (4 + 1), tetragalacturonic acid (DP4) is cleaved exclusively into trigalacturonic and galacturonic acids via a (3 + 1) cleavage [1]. This singular cleavage outcome is a direct consequence of the enzyme's active site geometry and the substrate's chain length.

Cleavage pattern

Head-to-head

DP4: Exclusive (3+1) cleavage
DP5: Dual (2+3) and (4+1) modes

Defined active-site topology probe

Yeast endo-polygalacturonase

Evidence Dimension	Enzymatic Cleavage Pattern
Target Compound Data	Exclusive (3 + 1) cleavage to yield trigalacturonic acid + galacturonic acid
Comparator Or Baseline	Pentagalacturonic acid (DP5): Cleaved via (2 + 3) and (4 + 1) modes
Quantified Difference	Qualitative difference in cleavage outcome
Conditions	Yeast endo-polygalacturonase

Why This Matters

This distinct and predictable cleavage pattern makes tetragalacturonic acid an indispensable tool for elucidating the active site topology and catalytic mechanism of endo-polygalacturonases, which cannot be replicated with pentameric or other substrates.

• [1] Patel, D.S., & Phaff, H.J. (1959). On the mechanism of action of yeast endo-polygalacturonase on oligogalacturonides and their reduced and oxidized derivatives. Journal of Biological Chemistry, 234, 237-241. View Source

Bond Cleavage Rate by Endo-Pectic Acid Transeliminase

The endo-pectic acid transeliminase from a Bacillus sp. attacks the internal glycosidic bonds of tetragalacturonic acid with high regioselectivity. Bond 3 (the bond second from the reducing end) is cleaved 26 times faster than Bond 2 (the central bond) [1]. This pronounced preference contrasts sharply with the cleavage of unsaturated tetragalacturonic acid, where the rate ratio for the same bonds is only 1.6, highlighting the profound impact of the 4,5-unsaturation on enzyme regiospecificity [2].

Bond cleavage regioselectivity

Head-to-head

Bond3/Bond2 rate ratio 26:1

Unsaturated analog ratio: 1.6:1

Saturation-dependent regioselectivity

Bacillus sp. endo-pectic acid transeliminase

Evidence Dimension	Relative Rate of Glycosidic Bond Cleavage
Target Compound Data	Ratio of Bond 3 cleavage rate to Bond 2 cleavage rate = 26:1
Comparator Or Baseline	Unsaturated tetragalacturonic acid: Ratio of Bond 3 to Bond 2 cleavage rate = 1.6:1
Quantified Difference	16.25-fold higher selectivity for Bond 3 over Bond 2 compared to its unsaturated analog
Conditions	Endo-pectic acid transeliminase from Bacillus sp.

Why This Matters

This high degree of regioselectivity is a defining characteristic of the enzyme's action on the native saturated substrate. Using the saturated tetramer is non-negotiable for studies aiming to understand the natural degradation pathway, as the unsaturated analog induces a different, non-native cleavage pattern.

• [1] Nagel, C.W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source
• [2] Anderson, M.M., & Nagel, C.W. (1964). Effect of the unsaturated bond on the degradation of the tetragalacturonic acids by a transeliminase. Nature, 203, 649. View Source

Tetragalacturonic Acid Application Scenarios

Kinetic Analysis of Pectate Lyases and Polygalacturonases

Tetragalacturonic acid is the optimal substrate for detailed kinetic analysis of pectate lyases and endo-polygalacturonases. Its defined chain length allows for the precise determination of Michaelis-Menten parameters (Km, Vmax) and relative reaction rates, which are essential for comparing enzyme isoforms or assessing the effects of mutations. The quantitative data presented in this guide (e.g., a Vmax for tetragalacturonic acid that is 2.2x lower than for pentagalacturonic acid [1]) demonstrates that using this specific DP4 oligomer provides a reproducible and interpretable baseline for kinetic studies, which cannot be achieved with heterogeneous polymeric substrates or alternative chain lengths.

Catalytic Mechanism and Active Site Topology

The unique and DP-dependent cleavage pattern of tetragalacturonic acid makes it an indispensable tool for probing the active site architecture of pectinolytic enzymes. For instance, its exclusive (3 + 1) cleavage by yeast endo-polygalacturonase, in contrast to the dual-mode cleavage of pentagalacturonic acid [2], provides direct evidence of substrate-binding subsite requirements. Similarly, the high regioselectivity for bond 3 over bond 2 (26:1 ratio) by a Bacillus transeliminase [3] allows researchers to map enzyme-substrate interactions and understand the structural basis of processivity. These mechanistic insights are fundamental to enzyme engineering and inhibitor design.

Minimum Substrate Length for Enzyme Discovery

For researchers engaged in the discovery and characterization of novel pectolytic enzymes, tetragalacturonic acid serves as a critical benchmark. As demonstrated with the Cephalosporium sp. pectate lyase, DP4 is the shortest oligomer recognized as a substrate, whereas DP3 and DP2 are inert [4]. This property allows tetragalacturonic acid to be used as a 'litmus test' to rapidly determine the minimum chain length requirement for newly isolated enzymes, a key parameter for classifying and understanding their biological role in pectin degradation.

Certified Reference Standard for Oligogalacturonide Analysis

Tetragalacturonic acid is an essential reference standard for analytical methods such as High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and High-Performance Size-Exclusion Chromatography (HPSEC). Its well-defined degree of polymerization (DP4) makes it a reliable calibrant for identifying and quantifying oligogalacturonic acids in complex mixtures derived from pectin hydrolysis [5]. The availability of ISO17034-certified analytical standards of tetragalacturonic acid [6] ensures the accuracy and traceability required for quality control in industrial enzyme production, food science research, and plant cell wall analysis.

Application

Selection Property

Validation Focus

Kinetic analysis of pectate lyases & polygalacturonases

Reproducible chain-length-dependent kinetics

Km / Vmax consistency across enzyme isoforms

Catalytic mechanism & active-site mapping

Predictable, exclusive cleavage pattern

Active-site subsite requirement mapping

Minimum substrate length screening

Shortest recognized oligogalacturonide (DP4)

Enzyme classification parameter

Certified reference standard for oligogalacturonide analysis

Defined DP4, traceable calibrant

Method accuracy & traceability (HPAEC-PAD, HPSEC)

• [1] Nagel, C.W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source
• [2] Patel, D.S., & Phaff, H.J. (1959). On the mechanism of action of yeast endo-polygalacturonase on oligogalacturonides and their reduced and oxidized derivatives. Journal of Biological Chemistry, 234, 237-241. View Source
• [3] Nagel, C.W., & Hasegawa, S. (1967). Kinetics and site of attack of oligogalacturonic acids by an endopectic acid transeliminase. Archives of Biochemistry and Biophysics, 118(3), 590-595. View Source
• [4] Atallah, M.T., & Nagel, C.W. (1977). The role of calcium ions in the activity of an endo-pectic acid lyase on oligogalacturonides. Journal of Food Biochemistry, 1, 185-206. View Source
• [5] McKee, L.S., et al. (2020). Mode of action of extracellular pectate lyases. Figure 3. PMC7267202. View Source
• [6] CATO Research Chemicals. Tetragalacturonic Acid (ISO17034 Certified Reference Standard). View Source